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Compound of Interest

Compound Name: OM 163

CAS No.: 150104-43-1

Cat. No.: B1174827

Get Quote

Technical Support Center: OM-163
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and use of the novel

kinase inhibitor, OM-163. Below you will find troubleshooting guides and frequently asked

questions to ensure the stability and integrity of OM-163 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving OM-163?

A1: OM-163 is most soluble in DMSO (Dimethyl Sulfoxide) for creating stock solutions. For

aqueous working solutions, it is recommended to first dissolve OM-163 in a minimal amount of

DMSO and then dilute it with the appropriate aqueous buffer. Direct dissolution in aqueous

buffers is not recommended as it may lead to precipitation.

Q2: What are the optimal storage conditions for OM-163 in its solid form and in solution?

A2: For long-term stability, solid OM-163 should be stored at -20°C, protected from light and

moisture. Stock solutions in DMSO can be stored at -80°C for up to six months. Avoid repeated
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freeze-thaw cycles to prevent degradation.

Q3: I am observing a loss of activity of OM-163 in my cell-based assays. What could be the

cause?

A3: Loss of activity can be due to several factors:

Improper Storage: Ensure that both the solid compound and stock solutions are stored at the

recommended temperatures and protected from light.

Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to

degradation. Aliquoting the stock solution into single-use vials is highly recommended.

Solution Instability: OM-163 may be unstable in certain aqueous buffers, especially at neutral

or alkaline pH over extended periods. Prepare fresh working solutions from your DMSO

stock for each experiment.

Adsorption to Plastics: At low concentrations, OM-163 may adsorb to the surface of certain

plastics. Using low-adhesion microplates and tubes can mitigate this issue.

Q4: Can I prepare a stock solution of OM-163 in an aqueous buffer?

A4: It is not recommended to prepare stock solutions of OM-163 in aqueous buffers due to its

limited solubility and potential for hydrolysis. A high-concentration stock solution in DMSO is the

preferred method for long-term storage and subsequent dilution into aqueous experimental

media.

Troubleshooting Guide
Issue: Precipitation of OM-163 in Aqueous Solution
If you observe precipitation when diluting your DMSO stock solution of OM-163 into an

aqueous buffer, consider the following troubleshooting steps:

Decrease the Final Concentration: The final concentration of OM-163 in your aqueous

solution may be exceeding its solubility limit. Try performing a serial dilution to a lower final

concentration.
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Increase the Percentage of DMSO: While high concentrations of DMSO can be toxic to cells,

a final concentration of up to 0.5% (v/v) is generally well-tolerated. A slightly higher DMSO

concentration in your final working solution may help to keep OM-163 dissolved.

Use a Surfactant: For in vitro assays, the addition of a non-ionic surfactant such as Tween-

20 (at a final concentration of ~0.01%) can help to increase the solubility of hydrophobic

compounds like OM-163.

pH of the Buffer: The solubility of OM-163 may be pH-dependent. Although not fully

characterized, slightly acidic conditions may improve solubility. However, ensure the buffer

pH is compatible with your experimental system.

Data Presentation
The following tables summarize the stability of OM-163 under various conditions.

Table 1: Stability of OM-163 in DMSO Stock Solution at -20°C

Time Point Purity (%) by HPLC

Initial 99.5

1 Month 99.4

3 Months 99.1

6 Months 98.5

Table 2: Stability of OM-163 in Aqueous Buffer (pH 7.4) at 37°C

Time Point Remaining Compound (%)

0 hours 100

2 hours 95.2

6 hours 88.7

24 hours 70.3
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Experimental Protocols
Protocol 1: Preparation of OM-163 Stock Solution

Materials:

OM-163 (solid)

Anhydrous DMSO

Sterile, low-adhesion microcentrifuge tubes

Procedure:

1. Equilibrate the vial of solid OM-163 to room temperature before opening to prevent

moisture condensation.

2. Weigh the desired amount of OM-163 in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution

concentration (e.g., 10 mM).

4. Vortex the solution for 1-2 minutes until the solid is completely dissolved.

5. Aliquot the stock solution into single-use, light-protected, low-adhesion tubes.

6. Store the aliquots at -80°C.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Purity Assessment

Instrumentation and Columns:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient Elution:

Start with 95% A and 5% B.

Ramp to 100% B over 15 minutes.

Hold at 100% B for 5 minutes.

Return to initial conditions and equilibrate for 5 minutes.

Detection:

Monitor at 254 nm.

Sample Preparation:

Dilute the OM-163 stock solution in the initial mobile phase composition.

Visualizations
Below are diagrams illustrating key concepts related to the use of OM-163.
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Caption: Experimental workflow for the preparation and use of OM-163.
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Caption: Troubleshooting flowchart for OM-163 precipitation issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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